Cas no 55246-60-1 (N-methyl-N-(2-phenylethyl)carbamoyl chloride)

• Product Name: N-methyl-N-(2-phenylethyl)carbamoyl chloride
• CAS No: 55246-60-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD23099195
• CID: 2737020
• PubChem ID: 13362293
• Update Time: 2025-05-21

N-methyl-N-(2-phenylethyl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2-phenylethyl)carbamoyl chloride
• EN300-2892374
• methyl(phenethyl)carbamic chloride
• 55246-60-1
• FCA24660
• AKOS018446345
• SCHEMBL5647434

• MDL： MFCD23099195
• Inchi： 1S/C10H12ClNO/c1-12(10(11)13)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： AXBNTEGGAZAVNJ-UHFFFAOYSA-N
• SMILES： ClC(N(C)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-methyl-N-(2-phenylethyl)carbamoyl chloride

N-Methyl-N-(2-Phenylethyl)Carbamoyl Chloride: A Comprehensive Overview

N-Methyl-N-(2-phenylethyl)carbamoyl chloride, identified by the CAS number 55246-60-1, is a significant compound in the realm of organic chemistry. This compound, also referred to as methyl (2-phenylethyl)carbamoyl chloride, belongs to the class of carbamoyl chlorides and is widely recognized for its role in various chemical reactions and syntheses. Its structure comprises a carbamoyl group attached to a methyl and a 2-phenylethyl moiety, making it a versatile building block in organic synthesis.

The synthesis of N-methyl-N-(2-phenylethyl)carbamoyl chloride typically involves the reaction of corresponding amines with phosgene or thionyl chloride, followed by purification steps such as distillation or chromatography. This compound is known for its high reactivity due to the presence of the carbamoyl chloride group, which readily undergoes nucleophilic acyl substitution reactions. Such reactivity makes it an invaluable reagent in peptide synthesis, where it serves as an efficient coupling agent.

Recent advancements in chemical research have highlighted the potential of N-methyl-N-(2-phenylethyl)carbamoyl chloride in drug discovery and development. For instance, studies have demonstrated its utility in the synthesis of bioactive molecules, including antibiotics and anticancer agents. Its ability to form stable amides with amino acids has made it a preferred choice in peptide bond formation, which is crucial for constructing complex biomolecules.

In addition to its role in peptide synthesis, this compound has found applications in polymer chemistry. Researchers have explored its use in the preparation of novel polyamides and polyurethanes, where it contributes to the formation of robust and versatile materials. The unique combination of its reactivity and structural flexibility makes it a valuable tool in both academic and industrial settings.

From an environmental perspective, understanding the fate and transport of N-methyl-N-(2-phenylethyl)carbamoyl chloride in various ecosystems is essential for assessing its potential impact on human health and the environment. Recent studies have focused on its degradation pathways under different conditions, such as hydrolysis and photolysis, providing insights into its persistence in natural environments.

The demand for this compound has grown significantly due to its diverse applications across multiple industries. Its availability from reputable chemical suppliers ensures that researchers and manufacturers can access high-quality material for their projects. Moreover, ongoing research continues to uncover new avenues for its use, further solidifying its importance in modern chemistry.

In conclusion, N-methyl-N-(2-phenylethyl)carbamoyl chloride (CAS No. 55246-60-1) stands as a pivotal compound with wide-ranging applications in organic synthesis, drug discovery, polymer chemistry, and beyond. Its reactivity, structural versatility, and compatibility with various synthetic strategies make it an indispensable tool for chemists worldwide. As research progresses, this compound is expected to play an even more prominent role in advancing scientific knowledge and technological innovations.